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Compound of Interest

Compound Name: Fast Black K Salt

Cat. No.: B1258822 Get Quote

An In-depth Whitepaper on the Properties, Applications, and Methodologies of a Versatile

Diazonium Salt in Research and Development

This technical guide provides a comprehensive overview of Fast Black K Salt, a versatile

diazonium salt widely utilized in biomedical research and analytical sciences. Tailored for

researchers, scientists, and drug development professionals, this document details the

physicochemical properties, core applications, and detailed experimental protocols related to

Fast Black K Salt.

Core Properties of Fast Black K Salt
Fast Black K Salt, also known as Brentamine Fast Black K Salt, is a stable diazonium salt

recognized for its utility as a chromogenic reagent in various analytical and histochemical

techniques.[1][2] Its chemical structure allows it to act as a coupling agent, forming intensely

colored azo dyes with suitable compounds, which is the basis for its widespread application.

Physicochemical and Quantitative Data
A summary of the key quantitative data for Fast Black K Salt is presented in Table 1 for easy

reference and comparison.
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Property Value Source(s)

CAS Number 64071-86-9 [1]

Molecular Formula C₁₄H₁₂ClN₅O₄·0.5ZnCl₂ [1]

Molecular Weight 417.88 g/mol [1]

Synonyms

2,5-Dimethoxy-4-(4-

nitrophenylazo)benzenediazon

ium chloride hemi(zinc

chloride) salt, Brentamine Fast

Black K Salt

Appearance
Orange to brown

powder/crystals

Melting Point 150 °C (decomposes)

Solubility Water: 10 mg/mL

Purity ≥93% (HPLC)

Dye Content ≥25%

Colour Index Number 37190

Primary Applications in Research and Drug
Development
Fast Black K Salt's utility spans several domains of scientific research, primarily as a

visualization and staining agent. Its applications are particularly relevant in the fields of

analytical chemistry, histology, and enzyme activity studies.

Analytical Chemistry: Thin-Layer Chromatography (TLC)
Fast Black K Salt is a highly effective visualization reagent in thin-layer chromatography,

especially for the detection of aliphatic amines and various drug compounds. It has been

successfully employed in the sensitive visual detection of beta-adrenergic blocking drugs and

amphetamines. The reaction of Fast Black K Salt with these compounds on a TLC plate

produces distinct, permanently colored spots, facilitating their identification.
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Histochemistry and Enzyme Localization
A primary application of Fast Black K Salt is in the histochemical demonstration of hydrolytic

enzymes, most notably acid phosphatase. It is also utilized for staining endopeptidase and

leucine aminopeptidase activity. The underlying principle involves the enzymatic hydrolysis of a

substrate (e.g., a naphthol derivative), which then couples with Fast Black K Salt to form an

insoluble, colored precipitate at the site of enzyme activity. This allows for the precise

localization of enzymatic activity within tissues and cells.

For drug development professionals, this application is valuable for assessing the enzymatic

effects of candidate compounds on tissues or cell cultures.

Experimental Protocols
The following sections provide detailed methodologies for the key applications of Fast Black K
Salt.

Protocol for Visualization of Beta-Blockers on HPTLC
Plates
This protocol is adapted for the detection of beta-adrenergic blocking drugs extracted from

biological samples.

1. Materials and Reagents:

High-Performance Thin-Layer Chromatography (HPTLC) plates (Silica Gel 60 F254)

Developing Solvent: Ethyl acetate/methanol/ammonia (85:10:5, v/v/v), freshly prepared.

Fast Black K Salt Spray Reagent: 0.5% (w/v) aqueous solution of Fast Black K Salt.

Alkaline Spray Reagent: 0.5 M Sodium Hydroxide (NaOH) solution.

2. Procedure:

Apply the extracted samples and standards as spots or bands onto the HPTLC plate.
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Develop the plate in a chromatography chamber saturated with the developing solvent until

the solvent front has migrated approximately 7 cm.

Air dry the plate thoroughly after development.

Lightly spray the plate with the 0.5% Fast Black K Salt solution and allow it to dry.

Subsequently, spray the plate lightly with the 0.5 M NaOH solution and let it dry.

A final spray with the Fast Black K Salt solution is applied to enhance the color.

Visualize the colored spots corresponding to the beta-blocker compounds.

Protocol for Histochemical Staining of Acid
Phosphatase
This protocol describes the localization of acid phosphatase activity in frozen tissue sections

using a simultaneous coupling technique with Fast Black K Salt.

1. Materials and Reagents:

Snap-frozen tissue sections (10-16 µm) mounted on coverslips or slides.

Fixative (optional, depending on tissue and enzyme stability): Baker's formal-calcium fixative

for 5 minutes at room temperature.

Substrate Solution: Naphthol AS-BI phosphate.

Coupling Agent: Fast Black K Salt.

Incubation Buffer: Acetate buffer (0.1 M, pH 5.0).

Counterstain: Mayer's Hematoxylin or Nuclear Fast Red.

Aqueous mounting medium.

2. Preparation of Incubation Medium:
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Dissolve Naphthol AS-BI phosphate in a small volume of N,N-dimethylformamide.

Add this solution to the acetate buffer (pH 5.0).

Just before use, add Fast Black K Salt to the buffered substrate solution (typically 1 mg/mL)

and stir to dissolve. Filter the solution.

3. Staining Procedure:

If required, fix the tissue sections and then rinse thoroughly with distilled water.

Incubate the sections in the freshly prepared incubation medium at 37°C for 30-60 minutes in

the dark.

Rinse the sections with distilled water.

Counterstain with Mayer's Hematoxylin for 1-2 minutes to visualize nuclei.

Rinse thoroughly in tap water.

Mount the coverslip with an aqueous mounting medium.

4. Expected Results:

Sites of acid phosphatase activity will be marked by a black or dark-colored precipitate.

Nuclei will be stained blue or red, depending on the counterstain used.

Diagrams and Workflows
The following diagrams, generated using the DOT language, illustrate key processes involving

Fast Black K Salt.

Experimental Workflow for TLC Visualization

Sample Application Chromatographic Development Plate Drying Spray with Fast Black K Salt Drying Spray with 0.5M NaOH Drying Final Spray with Fast Black K Salt Visualization of Spots
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Click to download full resolution via product page

Caption: Workflow for TLC plate visualization using Fast Black K Salt.

Mechanism of Azo Dye Formation in Histochemistry
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Caption: Azo coupling reaction for histochemical enzyme localization.

Safety and Handling
Fast Black K Salt is classified as an eye irritant. Appropriate personal protective equipment

(PPE), including safety glasses, gloves, and a lab coat, should be worn when handling the

powder. Work in a well-ventilated area or under a fume hood to avoid inhalation of dust. For

detailed safety information, consult the Safety Data Sheet (SDS) provided by the manufacturer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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